![molecular formula C12H13BrN2O2 B7473840 7-bromo-4-methoxy-N,N-dimethyl-1H-indole-2-carboxamide](/img/structure/B7473840.png)
7-bromo-4-methoxy-N,N-dimethyl-1H-indole-2-carboxamide
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Overview
Description
7-bromo-4-methoxy-N,N-dimethyl-1H-indole-2-carboxamide, also known as 4-Bromo-7-methoxy-N,N-dimethyl-1H-indole-2-carboxamide or 4-bromo-7-methoxy-N,N-dimethylindole-2-carboxamide, is a chemical compound that belongs to the class of indole derivatives. It has been synthesized and studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of 7-bromo-4-methoxy-N,N-dimethyl-1H-indole-2-carboxamide is not fully understood. However, it has been suggested that it may act as a modulator of the adenosine receptors in the brain. Adenosine receptors are involved in a variety of physiological processes, including sleep, pain, and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well characterized. However, it has been suggested that it may have potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 7-bromo-4-methoxy-N,N-dimethyl-1H-indole-2-carboxamide in lab experiments is its potential as a fluorescent probe for the detection of reactive oxygen species in cells. However, limitations include the lack of understanding of its mechanism of action and potential side effects.
Future Directions
There are several future directions for the study of 7-bromo-4-methoxy-N,N-dimethyl-1H-indole-2-carboxamide. One direction is to further investigate its potential use as a modulator of the adenosine receptors in the brain. Another direction is to explore its potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound.
Synthesis Methods
The synthesis of 7-bromo-4-methoxy-N,N-dimethyl-1H-indole-2-carboxamide involves the reaction of 4-methoxy-N,N-dimethylindole-2-carboxylic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 7-amino-1-bromo-3-methylxanthine. The product is then treated with sodium hydroxide to obtain the final compound.
Scientific Research Applications
7-bromo-4-methoxy-N,N-dimethyl-1H-indole-2-carboxamide has been studied for its potential applications in scientific research. It has been used as a reference compound in the development of analytical methods for the detection of indole derivatives in biological samples. It has also been studied for its potential use as a fluorescent probe for the detection of reactive oxygen species in cells.
properties
IUPAC Name |
7-bromo-4-methoxy-N,N-dimethyl-1H-indole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13BrN2O2/c1-15(2)12(16)9-6-7-10(17-3)5-4-8(13)11(7)14-9/h4-6,14H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHICAYNFLOQGSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CC2=C(C=CC(=C2N1)Br)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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